2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide

Specification

• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol
• IUPAC Name: 2-amino-N-[(1-benzylpiperidin-2-yl)methyl]-N-cyclopropylpropanamide
• Standard InChI: InChI=1S/C19H29N3O/c1-15(20)19(23)22(17-10-11-17)14-18-9-5-6-12-21(18)13-16-7-3-2-4-8-16/h2-4,7-8,15,17-18H,5-6,9-14,20H2,1H3
• Standard InChI Key: MLCZKCATIVVTFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(CC1CCCCN1CC2=CC=CC=C2)C3CC3)N

Introduction

2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide is a synthetic compound with a complex molecular structure, featuring an amino group, a piperidine moiety, and a cyclopropylpropanamide backbone. This compound is classified as a piperidine derivative, which is significant in medicinal chemistry due to its potential biological activity, particularly in interactions with neurotransmitter systems.

Synthesis

The synthesis of 2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide typically involves multi-step organic reactions. These methods require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Analytical techniques like nuclear magnetic resonance spectroscopy and mass spectrometry are commonly employed to characterize the synthesized compound.

Biological Activity and Potential Applications

Preliminary studies suggest that this compound may act as a selective inhibitor of certain enzymes involved in neurotransmitter degradation, enhancing synaptic transmission in cholinergic systems. This mechanism is particularly relevant for neuropharmacological applications, especially in treating neurodegenerative diseases like Alzheimer's disease by inhibiting acetylcholinesterase or similar enzymes.

Comparison with Related Compounds

Compound	Molecular Weight (g/mol)	Potential Biological Activity
2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide	275.39	Inhibitor of neurotransmitter degradation enzymes
2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropyl-3-methylbutanamide	343.5	Inhibitor of neurotransmitter degradation enzymes
(S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-ethyl-3-methyl-butyramide	331.5	Potential neuropharmacological applications

Research Findings and Future Directions

Further studies are necessary to fully elucidate the pharmacodynamics and therapeutic potential of 2-Amino-N-(((S)-1-benzylpiperidin-2-yl)methyl)-N-cyclopropylpropanamide. The compound's interactions with biological systems, particularly its ability to enhance synaptic transmission, make it a promising candidate for neuropharmacological research.